A1AR antagonist 6

• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol
• InChI: InChI=1S/C17H15N3O2/c18-8-12-16(10-5-6-14-15(7-10)22-9-21-14)11-3-1-2-4-13(11)20-17(12)19/h5-7H,1-4,9H2,(H2,19,20)
• InChIKey: XLHNDQCQIVHZLN-UHFFFAOYSA-N

A1AR Antagonist 6 – Compound Profile and Core A1AR Data

A1AR antagonist 6 (compound 15) is a potent and selective A1 adenosine receptor (A1AR) antagonist with a pKi of 7.13 and a pIC50 of 6.38 [1]. Identified via a multistage virtual screening of the ChemDiv library, it belongs to a novel chemotype and exhibits >100-fold selectivity for A1AR over A2AAR [1]. Its CAS is 329693-22-3, with a molecular formula of C17H15N3O2 and a molecular weight of 293.32 g/mol .

A1 adenosine receptor pathway inhibition studies

Subtype-selectivity research (A1AR vs A2AAR) requiring clean pharmacology

Binding stability modeling and virtual screening hit validation

• [1] Wei Y, et al. Identification of new potent A1 adenosine receptor antagonists using a multistage virtual screening approach. Eur J Med Chem. 2020 Feb 1;187:111936. DOI: 10.1016/j.ejmech.2019.111936. View Source

Why In-Class Substitution Without Comparative Data Is Unscientific

Substituting A1AR antagonist 6 with a generic A1AR antagonist like DPCPX or other in-class compounds introduces significant risks. A1AR antagonist 6 is a structurally novel chemotype, dissimilar to existing A1AR antagonists, which underpins its unique selectivity profile (>100-fold over A2AAR) [1]. In contrast, DPCPX, a widely used tool compound, exhibits considerable affinity for A2AAR and A2BAR, compromising its subtype selectivity [1][2]. This structural and functional differentiation means that experimental outcomes—particularly those requiring clean A1AR-specific signaling interpretation—cannot be reliably reproduced with less selective alternatives.

A1AR antagonist affinity may vary by up to 100-fold even within the same chemical series; class annotation alone is insufficient.

Selectivity over A2AAR can be as low as 10–50-fold in close analogs, introducing off-target modulation risk in A1/A2A co-expressing systems.

Subtype-selectivity profiles are not interchangeable; experimental outcomes may shift if a less-characterized A1AR antagonist is used.

• [1] Wei Y, et al. Identification of new potent A1 adenosine receptor antagonists using a multistage virtual screening approach. Eur J Med Chem. 2020 Feb 1;187:111936. DOI: 10.1016/j.ejmech.2019.111936. View Source
• [2] Müller CE, Jacobson KA. Recent developments in adenosine receptor ligands and their potential as novel drugs. Biochim Biophys Acta. 2011 May;1808(5):1290-308. doi: 10.1016/j.bbamem.2010.12.017. PMID: 21185259. View Source

Quantitative Differentiation vs. Closest Analogs and Reference Antagonists

10-Fold Higher A1AR Affinity vs. Compound 20

A1AR antagonist 6 demonstrates the highest binding affinity and functional antagonism among the top six hits from the virtual screening campaign. It achieves a pKi of 7.13 and pIC50 of 6.38, surpassing other novel hits such as compound 20 (pKi = 6.29, pIC50 = 5.51) and compound 22 (pKi = 6.11, pIC50 = 5.88) [1].

A1AR affinity vs. analog

Head-to-head

pKi 7.13 vs 6.11 (~10‑fold higher)

Higher A1AR engagement at lower concentrations in binding assays

Radioligand binding on human A1AR, identical conditions

Evidence Dimension	A1AR Binding Affinity (pKi) and Functional Antagonism (pIC50)
Target Compound Data	pKi = 7.13, pIC50 = 6.38
Comparator Or Baseline	Compound 20: pKi = 6.29, pIC50 = 5.51; Compound 22: pKi = 6.11, pIC50 = 5.88
Quantified Difference	A1AR antagonist 6 shows a 0.84 to 1.02 log unit improvement in pKi and a 0.50 to 0.87 log unit improvement in pIC50 over compounds 20 and 22, respectively.
Conditions	Radioligand binding assay against human A1AR; cAMP functional assay

Why This Matters

For experiments requiring maximal A1AR engagement, A1AR antagonist 6 provides the highest potency among novel chemotypes, potentially reducing the required concentration and minimizing off-target effects.

• [1] Wei Y, et al. Identification of new potent A1 adenosine receptor antagonists using a multistage virtual screening approach. Eur J Med Chem. 2020 Feb 1;187:111936. DOI: 10.1016/j.ejmech.2019.111936. View Source

>100-Fold Selectivity over A2AAR vs. DPCPX

A1AR antagonist 6 exhibits a selectivity ratio greater than 100-fold for A1AR over A2AAR, a critical feature for dissecting A1AR-specific signaling pathways [1]. This contrasts sharply with the prototypical A1AR antagonist DPCPX, which has a reported A2AAR Ki of 129 nM and A1AR Ki of 0.5 nM, yielding a ~260-fold selectivity in binding but with measurable functional activity at A2AAR [2][3]. The structural novelty of A1AR antagonist 6 is hypothesized to drive its improved functional selectivity profile.

Selectivity window vs DPCPX

Cross-study comparable

Antagonist 6: >100‑fold DPCPX: ~33‑fold

Reduced A2AAR engagement risk in cellular assays requiring clean A1AR readout

Selectivity derived from human receptor binding data; verify in target assay

Evidence Dimension	A1AR over A2AAR Selectivity
Target Compound Data	>100-fold selectivity for A1AR over A2AAR
Comparator Or Baseline	DPCPX: ~260-fold selectivity based on binding Ki, but exhibits functional A2AAR antagonism at higher concentrations
Quantified Difference	A1AR antagonist 6 achieves >100-fold selectivity with no reported functional A2AAR activity, while DPCPX shows A2AAR functional antagonism.
Conditions	Radioligand binding and functional cAMP assays

Why This Matters

For studies requiring clean A1AR pharmacology, A1AR antagonist 6 minimizes A2AAR-mediated confounding effects, enhancing the interpretability of experimental results.

• [1] Wei Y, et al. Identification of new potent A1 adenosine receptor antagonists using a multistage virtual screening approach. Eur J Med Chem. 2020 Feb 1;187:111936. DOI: 10.1016/j.ejmech.2019.111936. View Source
• [2] Müller CE, Jacobson KA. Recent developments in adenosine receptor ligands and their potential as novel drugs. Biochim Biophys Acta. 2011 May;1808(5):1290-308. doi: 10.1016/j.bbamem.2010.12.017. PMID: 21185259. View Source
• [3] Klotz KN, et al. Comparative pharmacology of human adenosine receptor subtypes - characterization of stably transfected receptors in CHO cells. Naunyn Schmiedebergs Arch Pharmacol. 1998 Jan;357(1):1-9. doi: 10.1007/PL00005131. PMID: 9459565. View Source

Stable A1AR Binding and A2AAR Dissociation in MD Simulations

Novelty analysis indicated that A1AR antagonist 6 (compound 15) is structurally dissimilar to existing A1AR antagonists, representing a new chemotype [1]. Molecular dynamics simulations further revealed that compound 15 maintains a stable binding pose (RMSlig ≤ 2 Å) within the A1AR orthosteric site over a 100-ns simulation, while it exhibits significant conformational instability (RMSlig ≥ 2 Å) in the A2AAR binding pocket [1]. This differential stability provides a molecular rationale for its observed selectivity.

MD binding stability

Computational evidence

A1AR: RMSlig ≤2 Å (stable); A2AAR: >2 Å (ligand escapes) over 100 ns

Structural interpretation supporting subtype selectivity; stable pose only in A1AR

Simulation-derived; experimental binding kinetics should be independently verified

Evidence Dimension	Structural Novelty and Molecular Dynamics Stability
Target Compound Data	RMSlig ≤ 2 Å in A1AR; RMSlig ≥ 2 Å in A2AAR over 100-ns MD simulation
Comparator Or Baseline	Existing A1AR antagonists (e.g., DPCPX, xanthine derivatives) which are structurally distinct
Quantified Difference	Novel chemotype not present in existing A1AR antagonist libraries; stable in A1AR binding pocket, unstable in A2AAR pocket.
Conditions	100-ns molecular dynamics simulations

Why This Matters

A novel chemotype offers the potential for a distinct off-target interaction profile compared to well-characterized scaffolds, which may be advantageous in complex biological systems or for exploring new chemical space in drug discovery programs.

• [1] Wei Y, et al. Identification of new potent A1 adenosine receptor antagonists using a multistage virtual screening approach. Eur J Med Chem. 2020 Feb 1;187:111936. DOI: 10.1016/j.ejmech.2019.111936. View Source

Defined Purity and Identity for Reproducible Research

A1AR antagonist 6 is commercially available with a defined purity specification of ≥98.13%, as reported by reputable vendors, ensuring consistent batch-to-batch performance in biological assays . Its identity is confirmed by CAS registry number 329693-22-3 and a well-characterized chemical structure (C17H15N3O2, MW: 293.32) .

Evidence Dimension	Compound Purity and Identity
Target Compound Data	Purity ≥98.13%; CAS: 329693-22-3
Comparator Or Baseline	N/A (Quality control baseline)
Quantified Difference	N/A
Conditions	Vendor analytical quality control

Why This Matters

High purity and a definitive identity are essential for reproducible and interpretable experimental outcomes, a key consideration for both academic research and industrial assay development.

Recommended Use Cases Based on Empirical Differentiation

A1AR-Specific Pathway Dissection in Co-Expressing Cells

Given its >100-fold selectivity for A1AR over A2AAR and its superior potency compared to other novel hits (pKi = 7.13), A1AR antagonist 6 is an ideal tool compound for studies requiring precise A1AR modulation. It is particularly well-suited for in vitro and ex vivo assays in CNS and cardiovascular tissues where A2AAR co-expression is high and could confound results [1].

SAR Studies and Chemical Probe Optimization

The combination of high potency, functional antagonism (pIC50 = 6.38), and a structurally novel scaffold makes A1AR antagonist 6 a strong candidate for target validation studies. Its distinct binding mode, validated by molecular dynamics simulations, suggests it can be used to explore new pharmacological profiles for A1AR antagonism in disease-relevant models, potentially uncovering novel therapeutic applications [1].

Validation of A1AR-Selective Docking and Scoring Protocols

As a structurally novel chemotype, A1AR antagonist 6 serves as an excellent starting point for chemical probe development. Its well-characterized binding and functional profile, combined with defined purity (≥98.13%), provides a robust foundation for structure-activity relationship (SAR) studies aimed at further optimizing A1AR selectivity and drug-like properties [1].

Comparator Studies for A1AR Antagonist Screening and Profiling

A1AR antagonist 6's well-defined pharmacological profile and commercial availability make it a reliable positive control or benchmark compound in high-throughput screening campaigns designed to identify novel A1AR ligands. Its activity can be directly compared to new chemical entities to assess relative potency and selectivity [1].

Application

Selection Property

Validation Focus

A1AR subtype-selective pathway studies in co-expressing models

Subtype-selectivity margin (A1 vs A2A)

Monitor A2AAR off-target engagement at working concentrations

Tetrahydroquinoline SAR & probe optimization

Benchmark affinity and selectivity within chemotype

Use compound 15 as reference control; compare new analogs

Virtual screening protocol calibration for adenosine receptors

MD-derived binding stability differential

Evaluate docking/scoring discrimination between A1AR and A2AAR

• [1] Wei Y, et al. Identification of new potent A1 adenosine receptor antagonists using a multistage virtual screening approach. Eur J Med Chem. 2020 Feb 1;187:111936. DOI: 10.1016/j.ejmech.2019.111936. View Source